Cas no 1489645-77-3 (1-amino-4-(dimethylamino)butan-2-one)

• Product Name: 1-amino-4-(dimethylamino)butan-2-one
• CAS No: 1489645-77-3
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 6486613
• PubChem ID: 82418705
• Update Time: 2025-10-28

1-amino-4-(dimethylamino)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-amino-4-(dimethylamino)butan-2-one
• 2-Butanone, 1-amino-4-(dimethylamino)-

• Inchi： 1S/C6H14N2O/c1-8(2)4-3-6(9)5-7/h3-5,7H2,1-2H3
• InChI Key： NEVLVPDEODLTIR-UHFFFAOYSA-N
• SMILES： C(N)C(=O)CCN(C)C

Experimental Properties

• Density: 0.959±0.06 g/cm3(Predicted)
• Boiling Point: 192.5±25.0 °C(Predicted)
• pka: 8.74±0.28(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-amino-4-(dimethylamino)butan-2-one

Comprehensive Overview of 1-amino-4-(dimethylamino)butan-2-one (CAS No. 1489645-77-3)

1-amino-4-(dimethylamino)butan-2-one, identified by its CAS number 1489645-77-3, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This molecule features a unique combination of amino and dimethylamino functional groups, making it a versatile intermediate for the development of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its structural properties could contribute to the design of novel therapeutics.

The compound's molecular structure includes a ketone group at the second carbon position, which enhances its reactivity in various chemical reactions. This characteristic is crucial for its role in organic synthesis, where it serves as a building block for more complex molecules. Recent studies have explored its utility in peptide modification and enzyme inhibition, aligning with the growing demand for targeted therapies in modern medicine. The 1489645-77-3 identifier ensures precise referencing in academic and industrial settings.

In the context of current scientific trends, 1-amino-4-(dimethylamino)butan-2-one is often discussed alongside green chemistry initiatives. Researchers are investigating eco-friendly synthesis routes to produce this compound, minimizing waste and energy consumption. This aligns with global efforts to promote sustainable chemical manufacturing, a topic frequently searched in academic databases and AI-driven platforms. The compound's potential role in biodegradable materials further amplifies its relevance in environmental science.

Another area of interest is the compound's application in neuroscience research. Its structural similarity to certain neurotransmitters has prompted investigations into its effects on neuronal signaling pathways. This connection has led to discussions in online forums and search queries about its possible implications for cognitive health and neurological disorders. However, it is essential to note that these applications are still in the experimental phase, and further studies are required to validate these hypotheses.

From a commercial perspective, CAS No. 1489645-77-3 is listed in catalogs of specialty chemical suppliers, catering to the needs of pharmaceutical companies and research institutions. The compound's purity and stability are critical factors for its adoption in large-scale production. Quality control measures, such as high-performance liquid chromatography (HPLC), are often employed to ensure its consistency, a detail frequently queried by procurement specialists and lab managers.

In summary, 1-amino-4-(dimethylamino)butan-2-one (1489645-77-3) represents a promising candidate for advancing multiple scientific disciplines. Its dual functionality and adaptability make it a valuable asset in drug development, material science, and environmental chemistry. As research continues to uncover its full potential, this compound is likely to remain a focal point in both academic and industrial discussions.